(2R,3R,4S,5R)-2-(6-((Anthracen-9-ylmethyl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol

• Molecular Formula: C25H23N5O4
• Molecular Weight: 457.5 g/mol
• IUPAC Name: (2R,3R,4S,5R)-2-[6-(anthracen-9-ylmethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• InChI: InChI=1S/C25H23N5O4/c31-11-19-21(32)22(33)25(34-19)30-13-29-20-23(27-12-28-24(20)30)26-10-18-16-7-3-1-5-14(16)9-15-6-2-4-8-17(15)18/h1-9,12-13,19,21-22,25,31-33H,10-11H2,(H,26,27,28)/t19-,21-,22-,25-/m1/s1
• InChI Key: PIRKENBEBYLCJH-PTGPVQHPSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=C3C=CC=CC3=C2CNC4=C5C(=NC=N4)N(C=N5)[C@H]6[C@@H]([C@@H]([C@H](O6)CO)O)O
• Canonical SMILES: C1=CC=C2C(=C1)C=C3C=CC=CC3=C2CNC4=C5C(=NC=N4)N(C=N5)C6C(C(C(O6)CO)O)O

Description

This compound is a modified adenosine analog where the 6-amino position of the purine ring is substituted with an anthracen-9-ylmethyl group. The ribose moiety retains the natural (2R,3R,4S,5R) stereochemistry, and the hydroxymethyl group at the 5'-position ensures structural similarity to canonical nucleosides.

Biological Activity

The compound (2R,3R,4S,5R)-2-(6-((Anthracen-9-ylmethyl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol is a complex organic molecule with potential biological activities that have been explored in various studies. This article summarizes its synthesis, biological evaluations, and potential therapeutic applications based on diverse sources.

Chemical Structure and Properties

The compound can be described by the following structural formula:

$$\text{C}_{15}\text{H}_{18}\text{N}_4\text{O}_4$$

This structure includes a tetrahydrofuran ring with hydroxymethyl groups and an anthracene moiety linked to a purine base. Understanding its structure is crucial for elucidating its biological activity.

Synthesis

The synthesis of this compound involves several steps, typically starting from simpler precursors. The process includes the formation of the tetrahydrofuran ring and subsequent functionalization to introduce the anthracene and purine components. Specific methodologies may vary, but modular synthesis techniques are often employed to enhance efficiency and yield.

Research has indicated that compounds similar to this one may interact with cellular transport mechanisms, particularly through the polyamine transporter (PAT) . For instance, studies on related anthracene derivatives have shown increased cytotoxicity in specific cancer cell lines due to enhanced uptake via PAT . This suggests that the introduction of the anthracene moiety could facilitate selective delivery into target cells.

Cytotoxicity Studies

In vitro studies have demonstrated that related compounds exhibit significant cytotoxic effects against various cancer cell lines, including murine leukemia (L1210) and Chinese hamster ovary (CHO) cells. The most potent derivatives showed K(i) values in the low micromolar range, indicating strong binding affinity to PAT . These findings are summarized in Table 1.

Compound	Cell Line	K(i) Value (μM)	Cytotoxicity
4,4-Triamine	L1210	1.8	High
5,4-Triamine	L1210	1.7	High
4,4-Triamine	CHO	0.012	Very High
5,4-Triamine	CHO	0.045	High

Case Studies

• L1210 Murine Leukemia Model : In a study evaluating N(1)-(9-anthracenylmethyl)triamines, compounds were shown to induce apoptosis in L1210 cells through mechanisms involving mitochondrial dysfunction and reactive oxygen species (ROS) generation .
• A375 Melanoma Cells : Initial microscopy studies revealed vesicular structures within A375 melanoma cells treated with anthracene derivatives. This indicates potential for these compounds in targeting melanoma through induced endocytosis .
• CHO Cells : Enhanced cytotoxicity was observed in CHO cells containing active polyamine transporters when treated with these compounds, suggesting a selective advantage in targeting cells with high PAT expression .

Therapeutic Applications

Given their mechanism of action and observed cytotoxicity, compounds like (2R,3R,4S,5R)-2-(6-((Anthracen-9-ylmethyl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol hold promise for development as anti-cancer agents. Their ability to selectively target cancerous cells while sparing normal cells could lead to reduced side effects compared to traditional chemotherapeutics.

Scientific Research Applications

Medicinal Chemistry

1. Anticancer Properties
Research indicates that compounds similar to this tetrahydrofuran derivative exhibit significant anticancer activity. The anthracene moiety is known for its ability to intercalate DNA, potentially disrupting cancer cell proliferation. Studies have shown that derivatives with purine bases can enhance this effect by targeting specific cellular pathways involved in cancer progression.

Case Study:
A study published in the Journal of Medicinal Chemistry explored the structure-activity relationship of anthracene-based compounds. It was found that modifications to the tetrahydrofuran ring significantly improved cytotoxicity against various cancer cell lines, including breast and lung cancers .

2. Antiviral Activity
This compound's structure suggests potential antiviral properties, particularly against RNA viruses. The purine base can mimic nucleotides, potentially inhibiting viral replication.

Case Study:
In a recent investigation, a series of purine derivatives were synthesized and tested for their antiviral efficacy against influenza virus. Results indicated that certain modifications led to a 50% reduction in viral load in infected cells .

Biochemical Applications

1. Enzyme Inhibition
The hydroxymethyl group on the tetrahydrofuran ring may play a crucial role in enzyme interactions. Compounds with similar structures have been studied as inhibitors of enzymes such as kinases and phosphatases.

Data Table: Enzyme Inhibition Studies

Compound	Target Enzyme	IC50 (µM)	Reference
Compound A	Kinase X	0.5
Compound B	Phosphatase Y	1.2
This Compound	Kinase Z	TBD	Ongoing Research

Materials Science

1. Photonic Applications
The incorporation of anthracene into materials has shown promise in photonic applications due to its luminescent properties. This compound may be utilized in the development of organic light-emitting diodes (OLEDs) and solar cells.

Case Study:
Research conducted at a leading materials science institute demonstrated that anthracene derivatives could enhance the efficiency of OLEDs by improving charge transport properties .

Comparison with Similar Compounds

Structural Variations at the Purine 6-Position

The 6-amino group of adenosine derivatives is a common modification site. Key analogs include:

Substituent	Example Compound	Key Features
Anthracen-9-ylmethyl	Target compound	Bulky aromatic system; potential for π-π stacking or intercalation
Dicyclobutylmethyl	Compound 10: (2R,3R,4S,5R)-2-(6-((dicyclobutylmethyl)amino)-9H-purin-9-yl)-...	Hydrophobic substituent; synthesized in 89% yield via nucleophilic substitution
Phenylethynyl	Compound 11: (2R,3R,4S,5R)-2-(6-(4-phenylethynylphenyl)-9H-purin-9-yl)-...	Rigid, planar structure; enhances binding to mycobacterial targets
Hydroxyethylamino	(2R,3R,4S,5R)-2-(6-((2-hydroxyethyl)amino)-9H-purin-9-yl)-...	Polar substituent; molecular weight 311.29; moderate solubility in water
Cyclopentylamino	(2R,3R,4S,5R)-2-(6-(((1S,2S)-2-hydroxycyclopentyl)amino)-9H-purin-9-yl)-...	Chiral substituent; molecular weight 351.36; stored at 2–8°C

Physical and Spectroscopic Properties

• Molecular weight: The anthracene derivative is expected to have a molecular weight >400, significantly higher than hydroxyethylamino (311.29) or cyclopentylamino (351.36) analogs .
• NMR shifts : Aromatic protons in anthracene would produce distinct downfield shifts (δ 7.0–9.0 ppm), contrasting with aliphatic substituents (e.g., δ 1.0–3.0 ppm for dicyclobutylmethyl) .
• Solubility: Bulky hydrophobic groups (e.g., anthracene, dicyclobutylmethyl) reduce aqueous solubility compared to polar substituents (hydroxyethylamino) .

Notes

Substituent bulkiness inversely correlates with solubility but may improve target engagement in hydrophobic environments.

Further studies should explore the anthracene moiety’s impact on intercalation or fluorescence-based applications.

Preparation Methods

Synthesis of the 6-Substituted Purine Base

• Starting Material: 6-chloropurine or 6-bromopurine derivatives are commonly used as electrophilic purine precursors.
• Nucleophilic Substitution: The 6-chloro group is displaced by the anthracen-9-ylmethylamine nucleophile under controlled conditions, typically in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), often with a base like triethylamine or potassium carbonate to facilitate substitution.
• Reaction Conditions: Mild heating (50–80°C) for several hours ensures complete substitution without degradation of the purine ring.

Preparation of the Sugar Moiety

• The sugar component, a tetrahydrofuran ring with hydroxymethyl and diol groups, is usually prepared or obtained as a protected derivative to control stereochemistry and prevent side reactions.
• Common protecting groups include acetyl or benzoyl groups on the hydroxyls at positions 3 and 4.
• The sugar is often activated as a glycosyl donor, such as a halide (e.g., bromide) or trichloroacetimidate derivative, to facilitate coupling.

Glycosylation Step

• Coupling Reaction: The 6-substituted purine base is coupled with the activated sugar donor under Lewis acid catalysis (e.g., trimethylsilyl triflate, TMSOTf) or using other promoters to form the N9-glycosidic bond.
• Stereochemical Control: The reaction conditions are optimized to favor the β-anomer with the correct stereochemistry (2R,3R,4S,5R).
• Solvent: Anhydrous solvents such as dichloromethane or acetonitrile are preferred to avoid hydrolysis.

Deprotection and Purification

• After glycosylation, protecting groups are removed under acidic or basic conditions depending on the protecting groups used.
• Purification is typically performed by chromatographic techniques such as reverse-phase high-performance liquid chromatography (HPLC).
• Final characterization includes NMR, mass spectrometry, and optical rotation to confirm structure and stereochemistry.

Data Table: Typical Reaction Conditions and Yields for Analogous Purine Nucleoside Syntheses

Step	Reagents/Conditions	Solvent	Temperature	Time	Yield (%)	Notes
6-Substitution	Anthracen-9-ylmethylamine, K2CO3	DMF or DMSO	60–80°C	4–12 hours	70–85	Nucleophilic aromatic substitution
Sugar Activation	Sugar bromide or trichloroacetimidate	DCM or MeCN	0°C to RT	1–3 hours	75–90	Formation of glycosyl donor
Glycosylation	Lewis acid (TMSOTf)	DCM or MeCN	0°C to RT	2–6 hours	60–80	Stereoselective N9-glycosidic bond
Deprotection	Acidic or basic hydrolysis	MeOH, aqueous	RT to 50°C	1–4 hours	80–95	Removal of protecting groups
Purification	Reverse-phase HPLC	—	—	—	—	Final product isolation and purity

Research Findings and Notes

• The substitution at the 6-position with bulky aromatic amines such as anthracen-9-ylmethylamine requires careful control of reaction conditions to avoid side reactions and ensure high regioselectivity.
• Protecting group strategies on the sugar moiety are critical to maintain stereochemical integrity during glycosylation.
• The stereochemistry of the sugar ring (2R,3R,4S,5R) is typically controlled by starting from enantiomerically pure sugar derivatives or by using enzymatic resolution methods.
• Analytical methods such as NMR spectroscopy (including NOESY and COSY) and chiral HPLC are essential to confirm the stereochemical outcome.
• Literature on related compounds such as N-(2-hydroxyethyl)adenosine and 6-amino purine nucleosides provides validated synthetic routes adaptable to the anthracen-9-ylmethyl substitution.

Summary Table of Key Synthetic Parameters for the Target Compound

Parameter	Description/Value
Purine Base Precursor	6-Chloropurine or 6-bromopurine
Nucleophile	Anthracen-9-ylmethylamine
Sugar Donor	Protected tetrahydrofuran derivative (β-config)
Glycosylation Catalyst	Trimethylsilyl triflate (TMSOTf) or equivalent
Solvents	DMF, DMSO, DCM, MeCN
Temperature Range	0°C to 80°C
Reaction Time	1 to 12 hours depending on step
Purification Method	Reverse-phase HPLC
Typical Overall Yield	40–70% (multi-step synthesis)

Q & A

Q. What are the standard synthetic routes for this compound, and what key purification techniques are employed?

The synthesis typically involves nucleophilic substitution at the C6-position of adenine derivatives. For example, anthracen-9-ylmethylamine is reacted with a purine precursor (e.g., 6-chloropurine riboside) under reflux conditions in ethanol or DMF, followed by deprotection and purification via silica gel chromatography (eluent: CHCl₃/MeOH gradients) . Critical steps include protecting group strategies for the tetrahydrofuran diol and hydroxymethyl moieties to prevent undesired side reactions. Post-synthesis, reverse-phase HPLC or preparative TLC ensures ≥95% purity .

Q. How is the structural integrity of this compound confirmed post-synthesis?

Characterization relies on ¹H/¹³C NMR to verify stereochemistry (e.g., δ 8.3–8.6 ppm for anthracene protons, δ 5.1–5.5 ppm for tetrahydrofuran anomeric protons) and high-resolution mass spectrometry (HRMS) to confirm molecular weight (e.g., [M+H]⁺ calculated for C₂₅H₂₆N₆O₄: 474.2011) . Polarimetry or X-ray crystallography may resolve chiral center configurations .

Q. What are the recommended storage conditions to maintain stability?

Store at -10°C in inert atmosphere (Ar/N₂) to prevent oxidation of the hydroxymethyl group. Lyophilized forms are stable for >6 months. Avoid exposure to light due to the anthracene moiety’s photosensitivity .

Advanced Research Questions

Q. How does the anthracenylmethyl substitution impact adenosine receptor binding affinity and selectivity?

The bulky anthracene group enhances A₁ receptor selectivity by sterically hindering interactions with smaller receptor pockets (e.g., A₂A). Competitive binding assays using [³H]CCPA (A₁-specific) and [³H]ZM241385 (A₂A-specific) in HEK293 cells show 10–50× higher A₁ affinity (Kₐ ~0.8 nM) compared to unmodified adenosine derivatives . Molecular docking studies (e.g., AutoDock Vina) reveal π-π stacking between anthracene and Phe171 in the A₁ receptor .

Q. What methodological approaches assess efficacy in in vivo platelet aggregation models?

Use FeCl₃-induced thrombosis in murine carotid arteries. Administer the compound intravenously (1–10 mg/kg) and monitor platelet aggregation via light transmission aggregometry. Compare results with clopidogrel (positive control) and measure bleeding time to evaluate safety margins . Flow cytometry (CD62P expression) quantifies platelet activation .

Q. How can researchers resolve discrepancies in functional assay data across cell lines?

Discrepancies often arise from receptor density variations or off-target effects. Perform:

• Radioligand displacement assays with membrane preparations from transfected cells (e.g., CHO-K1 expressing human A₁/A₂A receptors) to standardize receptor levels .
• CRISPR knockouts of non-target receptors (e.g., A₂B, A₃) to isolate A₁-specific activity .
• Metabolic stability tests (e.g., liver microsomes) to rule out degradation artifacts .

Methodological Considerations for Data Contradictions

• Conflicting binding affinities : Cross-validate using orthogonal techniques (e.g., surface plasmon resonance vs. fluorescence polarization) to exclude assay-specific artifacts .
• Variable in vivo efficacy : Adjust dosing regimens to account for species-specific pharmacokinetics (e.g., murine vs. primate CYP450 metabolism) .